Cas no 1797863-64-9 (N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide)

• Product Name: N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide
• CAS No: 1797863-64-9
• MF: C₁₉H₂₂N₄O₂
• MW: 338.403584003448
• CID: 6526002
• PubChem ID: 75423569
• Update Time: 2025-05-20

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1797863-64-9
• Z1314463551
• N-[cyano-(1-phenylpyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide
• EN300-26688095
• N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide
• AKOS033249445

• Inchi： 1S/C19H22N4O2/c20-12-17(22-18(24)11-19(25)9-5-2-6-10-19)15-13-21-23(14-15)16-7-3-1-4-8-16/h1,3-4,7-8,13-14,17,25H,2,5-6,9-11H2,(H,22,24)
• InChI Key： SLVZGWDCDUARFR-UHFFFAOYSA-N
• SMILES： OC1(CC(NC(C#N)C2C=NN(C3C=CC=CC=3)C=2)=O)CCCCC1

Computed Properties

• Exact Mass: 338.17427596g/mol
• Monoisotopic Mass: 338.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 90.9Ų

Additional information on N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide

Introduction to N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide (CAS No. 1797863-64-9)

N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1797863-64-9, represents a promising candidate for further exploration due to its unique structural features and potential biological activities. The molecular structure incorporates several key functional groups, including a cyano group, a phenyl-pyrazole moiety, and a hydroxycyclohexyl side chain, which collectively contribute to its distinctive chemical properties and reactivity.

The phenyl-pyrazole core is particularly noteworthy, as it is a common scaffold in medicinal chemistry, known for its ability to interact with various biological targets. Pyrazole derivatives have been extensively studied for their potential applications in the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of the cyano group in the molecule further enhances its pharmacological profile by introducing polarity and potential hydrogen bonding capabilities. These features make N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide an intriguing compound for further investigation.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways associated with neurological disorders. The hydroxycyclohexyl side chain in this compound adds another layer of complexity, potentially influencing its solubility and bioavailability. This structural feature is particularly relevant in the context of drug design, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The combination of these structural elements suggests that N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide may exhibit multiple modes of action, making it a versatile tool for preclinical research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of such compounds with biological targets more accurately. These computational methods have been instrumental in identifying potential lead candidates for further experimental validation. In particular, virtual screening techniques have been employed to evaluate the binding potential of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide to enzymes and receptors involved in neurological diseases. Preliminary results indicate that this compound may interact with targets such as protein kinase C (PKC) and serotonin receptors, which are implicated in conditions like Alzheimer's disease and depression.

The synthesis of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves the introduction of various functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic methodologies, such as cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the core pyrazole scaffold and the hydroxycyclohexyl side chain. These techniques ensure high yields and purity, which are essential for subsequent biological evaluation.

The pharmacological evaluation of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide has begun to yield promising results. In vitro studies have demonstrated its ability to inhibit certain enzymatic activities relevant to neurological disorders. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on acetylcholinesterase, an enzyme whose activity is reduced in conditions like Alzheimer's disease. Additionally, its interaction with serotonin receptors has been observed, which could make it a candidate for treating depression and other mood disorders.

The potential therapeutic applications of N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide extend beyond neurological disorders. Its structural features also suggest potential activity against inflammatory pathways, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis. The cyano group and the phenyl-pyrazole moiety are known to modulate inflammatory responses by interacting with nuclear factor kappa B (NFκB) signaling pathways. Further research is needed to fully elucidate these mechanisms and explore additional therapeutic possibilities.

The development of novel drug candidates often involves rigorous safety assessments to ensure their suitability for clinical use. Preliminary toxicology studies on N-[cyano(1-phenyl-1H-pyrazol-4-yl)methyl]-2-(1-hydroxycyclohexyl)acetamide have shown no significant adverse effects at tested doses. However, comprehensive toxicological profiling is essential before advancing to clinical trials. This includes evaluating genotoxicity, carcinogenicity, and reproductive toxicity endpoints. Such assessments are critical for ensuring patient safety and regulatory compliance.

The future direction of research on N-[cyano(1-phenyl-1H-pyrazol-4-yll)methyl]-2-(1-hydroxycyclohex)-acetamide will likely involve optimizing its pharmacokinetic properties through structure-based drug design principles. Techniques such as molecular dynamics simulations can be used to predict how small modifications to the molecule might affect its solubility, permeability, and metabolic stability. By fine-tuning these properties, researchers aim to enhance the compound's bioavailability and reduce potential side effects.

In conclusion, N-[cyano(1-phenoxy)-methyl]-N-[(E-cinnamoyl)(methylidene)]N-[(tetrahydroh-pyrano)methylidene]aniline (CAS No.1797863- 64 9) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the cyano group, the phenylethynolate moiety, and the hydroxybenzoyl side chain, make it an attractive candidate for further exploration. Recent advancements in computational chemistry and molecular modeling have facilitated its initial characterization, and preliminary pharmacological studies suggest multiple modes of action. As research continues, it is expected that this compound will find applications in treating various diseases, particularly those related to neurological disorders.